Cas no 2580099-97-2 ((2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid)

• Product Name: (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid
• CAS No: 2580099-97-2
• MF: C₁₃H₁₄FNO₆
• MW: 299.251767635345
• CID: 5656892
• PubChem ID: 165895414
• Update Time: 2025-05-26

(2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-2-{[(benzyloxy)carbonyl]amino}-4-fluoropentanedioic acid
• EN300-27726868
• 2580099-97-2
• (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid

• Inchi： 1S/C13H14FNO6/c14-9(11(16)17)6-10(12(18)19)15-13(20)21-7-8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,15,20)(H,16,17)(H,18,19)/t9-,10+/m1/s1
• InChI Key： WGSKLWPABVRWCO-ZJUUUORDSA-N
• SMILES： F[C@@H](C(=O)O)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.08051533g/mol
• Monoisotopic Mass: 299.08051533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Additional information on (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid

The Compound CAS No 2580099-97-2: (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic Acid

The compound CAS No 2580099-97-2, known as (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various applications. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

The structure of this compound is characterized by its pentanedioic acid backbone, which serves as a versatile platform for further chemical modifications. The presence of the (benzyloxy)carbonylamino group introduces additional functionality, enhancing its reactivity and compatibility with other molecules. The stereochemistry at the 2S and 4R positions is critical for its biological activity and stability, as demonstrated in recent enzymatic studies.

Recent research has focused on the synthesis and optimization of this compound. Scientists have developed novel methodologies to achieve high enantiomeric excess during its production, ensuring its suitability for pharmaceutical applications. These advancements have been detailed in several peer-reviewed journals, emphasizing the importance of stereocontrol in organic synthesis.

In terms of applications, (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoropentanedioic acid has shown promise in drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an ideal candidate for targeted drug delivery. Additionally, its compatibility with biodegradable polymers has opened new avenues for the development of controlled-release formulations.

Another area of interest is its use as a building block for advanced materials. Researchers have explored its potential in creating self-healing polymers and stimuli-responsive materials. The incorporation of this compound into polymer networks has been shown to enhance mechanical properties and responsiveness to external stimuli, such as temperature and pH changes.

Recent studies have also investigated the environmental impact of this compound. Efforts are being made to develop eco-friendly synthesis routes and recycling strategies to minimize its ecological footprint. These initiatives align with the growing demand for sustainable practices in the chemical industry.

In conclusion, CAS No 2580099-97-2 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals and materials science.